Cas no 1806007-61-3 (Methyl 6-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate)

• Product Name: Methyl 6-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate
• CAS No: 1806007-61-3
• MF: C₁₀H₅F₅N₂O₂
• MW: 280.150919675827
• CID: 4880884
• Update Time: 2025-05-20

Methyl 6-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C10H5F5N2O2/c1-19-9(18)5-2-4(3-16)17-7(8(11)12)6(5)10(13,14)15/h2,8H,1H3
• InChI Key： SELRDDZOCCVPNA-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)F)=NC(C#N)=CC=1C(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 389
• XLogP3: 2.3
• Topological Polar Surface Area: 63

Additional information on Methyl 6-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate

Introduction to Methyl 6-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1806007-61-3)

Methyl 6-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1806007-61-3, is characterized by its complex molecular structure, which includes multiple fluorinated and cyano-substituted groups. These features contribute to its unique chemical properties and make it a valuable intermediate in the synthesis of various biologically active molecules.

The structural composition of Methyl 6-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate is highly intriguing from a chemical perspective. The presence of two distinct fluorine atoms at the 2-position and three fluorine atoms at the 3-position creates a high degree of electron-withdrawing effect, which can significantly influence the reactivity and electronic properties of the molecule. Additionally, the cyano group at the 6-position introduces a strong nucleophilic center, making the compound a versatile building block for further functionalization.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential applications in medicinal chemistry. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. Methyl 6-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate stands out among these derivatives due to its unique substitution pattern, which may confer enhanced binding affinity and selectivity when incorporated into drug candidates.

One of the most compelling aspects of Methyl 6-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate is its potential role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that specifically target kinase activity, researchers aim to develop treatments that can modulate these pathways effectively. The fluorinated pyridine core of this compound suggests that it may serve as an excellent scaffold for developing such inhibitors.

The use of fluorine atoms in pharmaceutical compounds is well-documented for their ability to improve metabolic stability, binding affinity, and pharmacokinetic properties. In Methyl 6-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate, the strategic placement of difluoromethyl and trifluoromethyl groups enhances its lipophilicity, which can be advantageous for crossing biological membranes. This feature is particularly important for oral drugs, where membrane permeability is a critical factor in drug absorption and distribution.

Recent studies have also highlighted the potential applications of this compound in agrochemical research. The structural motifs present in Methyl 6-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate are similar to those found in several commercially available pesticides and herbicides. This similarity suggests that it could be used as a precursor in the synthesis of novel agrochemicals with improved efficacy and environmental safety profiles.

The synthesis of Methyl 6-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate involves several sophisticated organic reactions, including nucleophilic substitution, condensation reactions, and fluorination processes. The exact synthetic route would depend on the desired purity and scale of production, but typically involves multiple steps to ensure high yield and minimal byproduct formation. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve specific functional group transformations efficiently.

In conclusion, Methyl 6-cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1806007-61-3) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structural features make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in advancing therapeutic strategies and sustainable agricultural practices.